Cas no 78235-07-1 (2-chloro-N-(propan-2-yl)aniline)
78235-07-1 structure
Product Name:2-chloro-N-(propan-2-yl)aniline
CAS No:78235-07-1
MF:C9H12ClN
MW:169.651281356812
CID:534834
PubChem ID:522701
Update Time:2025-04-19
2-chloro-N-(propan-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-chloro-N-(1-methylethyl)-
- N-Isopropyl-2-chloroaniline
- 2-Chloro-N-isopropylbenzenamine
- 2-chloro-N-propan-2-ylaniline
- 2-chloro-N-(propan-2-yl)aniline
- SCHEMBL3228979
- JCRMYLUIMGTZSR-UHFFFAOYSA-N
- CS-0277359
- 78235-07-1
- Aniline, 2-chloro-N-isopropyl-
- EN300-164250
- 2-CHLORO-N-ISOPROPYLANILINE
- DTXSID30335039
- (2-chloro-phenyl)-isopropyl-amine
- AKOS000239029
- C78464
- DB-303318
- MFCD11145140
-
- Inchi: 1S/C9H12ClN/c1-7(2)11-9-6-4-3-5-8(9)10/h3-7,11H,1-2H3
- InChI Key: JCRMYLUIMGTZSR-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1NC(C)C
Computed Properties
- Exact Mass: 169.0658271g/mol
- Monoisotopic Mass: 169.0658271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12Ų
2-chloro-N-(propan-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-164250-0.05g |
2-chloro-N-(propan-2-yl)aniline |
78235-07-1 | 0.05g |
$299.0 | 2023-06-08 | ||
| Enamine | EN300-164250-0.1g |
2-chloro-N-(propan-2-yl)aniline |
78235-07-1 | 0.1g |
$314.0 | 2023-06-08 | ||
| Enamine | EN300-164250-0.25g |
2-chloro-N-(propan-2-yl)aniline |
78235-07-1 | 0.25g |
$328.0 | 2023-06-08 | ||
| Enamine | EN300-164250-0.5g |
2-chloro-N-(propan-2-yl)aniline |
78235-07-1 | 0.5g |
$341.0 | 2023-06-08 | ||
| Enamine | EN300-164250-1.0g |
2-chloro-N-(propan-2-yl)aniline |
78235-07-1 | 1g |
$355.0 | 2023-06-08 | ||
| Enamine | EN300-164250-2.5g |
2-chloro-N-(propan-2-yl)aniline |
78235-07-1 | 2.5g |
$697.0 | 2023-06-08 | ||
| Enamine | EN300-164250-5.0g |
2-chloro-N-(propan-2-yl)aniline |
78235-07-1 | 5g |
$1033.0 | 2023-06-08 | ||
| Enamine | EN300-164250-10.0g |
2-chloro-N-(propan-2-yl)aniline |
78235-07-1 | 10g |
$1531.0 | 2023-06-08 | ||
| Enamine | EN300-164250-50mg |
2-chloro-N-(propan-2-yl)aniline |
78235-07-1 | 50mg |
$119.0 | 2023-09-22 | ||
| Enamine | EN300-164250-100mg |
2-chloro-N-(propan-2-yl)aniline |
78235-07-1 | 100mg |
$125.0 | 2023-09-22 |
2-chloro-N-(propan-2-yl)aniline Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
78235-07-1 (2-chloro-N-(propan-2-yl)aniline) Related Products
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- 19372-80-6(2-Chloro-N,N-diethylaniline)
- 35113-89-4((2,4-Dichloro-phenyl)-ethyl-amine)
- 49850-15-9((2,3-Dichloro-phenyl)-ethyl-amine)
- 42265-81-6((2,5-Dichloro-phenyl)-ethyl-amine)
- 885280-60-4(2,6-dichloro-N-ethylaniline)
- 90972-70-6(1,2-Ethanediamine, N'-(2-chlorophenyl)-N,N-dimethyl-)
- 154519-62-7(Benzenamine, 2-chloro-N-2-propynyl- (9CI))
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